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Compound of Interest

Compound Name: Imidaclothiz

Cat. No.: B146455 Get Quote

Introduction

Imidaclothiz is a neonicotinoid insecticide, a class of neuro-active insecticides chemically

similar to nicotine. It is utilized for the control of a range of sucking and biting insect pests. As a

systemic pesticide, it is taken up by the plant and transported to all its tissues, making it

effective against pests that feed on the plant. However, the widespread use of neonicotinoids

has raised concerns about their potential adverse effects on non-target organisms, which play

crucial roles in maintaining ecosystem health and biodiversity. This technical guide provides a

comprehensive overview of the current scientific knowledge regarding the toxicological profile

of Imidaclothiz on various non-target organisms, including bees, aquatic organisms, birds, and

soil dwellers. The information is intended for researchers, scientists, and drug development

professionals involved in environmental risk assessment and the development of safer

alternatives.

Acute and Chronic Toxicity of Imidaclothiz
The toxicity of Imidaclothiz to non-target organisms varies depending on the species,

exposure route, and duration of exposure. The following tables summarize the available

quantitative data on the acute and chronic toxicity of Imidaclothiz. It is important to note that

specific toxicity data for Imidaclothiz is still limited in the publicly available scientific literature.

Therefore, where direct data for Imidaclothiz is unavailable, data for the closely related and

well-studied neonicotinoid, Imidacloprid, as well as other relevant neonicotinoids like
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Clothianidin and Thiamethoxam, are provided for comparative purposes and to indicate

potential areas of concern.

Table 1: Acute Toxicity of Imidaclothiz and Other Neonicotinoids to Non-Target Organisms
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Organism
Group

Species Chemical Endpoint Value
Exposure
Duration

Referenc
e

Bees

Apis

mellifera

(Honey

Bee)

Imidaclothi

z

LD50

(Oral)

High

Toxicity
- [1][2]

Apis

mellifera

(Honey

Bee)

Imidaclopri

d

LD50

(Oral)

3.7 - 81

ng/bee

48-72

hours
[3]

Apis

mellifera

(Honey

Bee)

Clothianidi

n

LD50

(Oral)
~22 ng/bee 48 hours [4]

Apis

mellifera

(Honey

Bee)

Thiametho

xam

LD50

(Oral)
~24 ng/bee 48 hours [5]

Aquatic

Invertebrat

es

Daphnia

magna

(Water

Flea)

Imidaclothi

z
LC50

Low

Toxicity
48 hours

Daphnia

magna

(Water

Flea)

Imidaclopri

d
LC50 85 mg/L 48 hours

Daphnia

magna

(Water

Flea)

Clothianidi

n
LC50 >100 mg/L 48 hours

Daphnia

magna

Thiametho

xam

LC50 >100 mg/L 48 hours
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(Water

Flea)

Fish
Danio rerio

(Zebrafish)

Imidaclothi

z
LC50

Low

Toxicity
96 hours

Oncorhync

hus mykiss

(Rainbow

Trout)

Imidaclopri

d
LC50 211 mg/L 96 hours

Oncorhync

hus mykiss

(Rainbow

Trout)

Clothianidi

n
LC50 >100 mg/L 96 hours

Oncorhync

hus mykiss

(Rainbow

Trout)

Thiametho

xam
LC50 >100 mg/L 96 hours

Birds

Colinus

virginianus

(Bobwhite

Quail)

Imidaclopri

d

LD50

(Oral)

152 mg/kg

bw
-

Anas

platyrhynch

os (Mallard

Duck)

Imidaclopri

d

LD50

(Oral)

>2000

mg/kg bw
-

Colinus

virginianus

(Bobwhite

Quail)

Clothianidi

n

LD50

(Oral)

70.8 mg/kg

bw
-

Zenaida

auriculata

(Eared

Dove)

Thiametho

xam

LD50

(Oral)

4366 mg

a.i./kg b.w.
-
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Soil

Organisms

Eisenia

fetida

(Earthwor

m)

Imidaclopri

d
LC50

3.1 - 10.7

mg/kg soil
14 days

Eisenia

fetida

(Earthwor

m)

Clothianidi

n
LC50

1.6 mg/kg

soil
14 days

Eisenia

fetida

(Earthwor

m)

Thiametho

xam
LC50

7.2 mg/kg

soil
14 days

Table 2: Chronic Toxicity of Imidaclothiz and Other Neonicotinoids to Non-Target Organisms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b146455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism
Group

Species Chemical Endpoint Value
Exposure
Duration

Referenc
e

Aquatic

Invertebrat

es

Daphnia

magna

(Water

Flea)

Imidaclothi

z

Chronic

Toxicity
Noteworthy -

Daphnia

magna

(Water

Flea)

Imidaclopri

d

NOEC

(Reproduct

ion)

0.22 mg/L 21 days

Daphnia

magna

(Water

Flea)

Clothianidi

n

NOEC

(Reproduct

ion)

0.04 mg/L 21 days

Daphnia

magna

(Water

Flea)

Thiametho

xam

NOEC

(Reproduct

ion)

2.0 mg/L 21 days

Fish

Pimephale

s promelas

(Fathead

Minnow)

Imidaclopri

d

NOEC

(Growth)
1.8 mg/L 28 days

Pimephale

s promelas

(Fathead

Minnow)

Clothianidi

n

NOEC

(Growth)
20 mg/L 28 days

Pimephale

s promelas

(Fathead

Minnow)

Thiametho

xam

NOEC

(Growth)
>20 mg/L 28 days

Soil

Organisms

Eisenia

fetida

Imidaclopri

d

NOEC

(Reproduct

ion)

0.5 - 1.0

mg/kg soil

56 days

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Earthwor

m)

Eisenia

fetida

(Earthwor

m)

Clothianidi

n

NOEC

(Reproduct

ion)

0.2 mg/kg

soil
56 days

Eisenia

fetida

(Earthwor

m)

Thiametho

xam

NOEC

(Reproduct

ion)

0.5 mg/kg

soil
56 days

A significant finding is that some degradation products of Imidaclothiz exhibit higher toxicity to

aquatic organisms than the parent compound. For instance, the oxidized metabolite M217 has

been identified as being more toxic. Another degradation product, M149, showed significantly

higher acute and chronic toxicity to Daphnia magna, fish, and green algae compared to

Imidaclothiz. This underscores the importance of considering the environmental fate and

metabolism of Imidaclothiz in comprehensive risk assessments.

Experimental Protocols
The toxicological data presented in this guide are derived from studies that generally follow

internationally recognized testing guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD). These standardized protocols ensure the

reliability and comparability of data across different studies and chemicals. Below are detailed

descriptions of the methodologies for key experiments cited.

Honey Bee Acute Oral Toxicity Test (based on OECD
Guideline 213)
This test is designed to determine the median lethal dose (LD50) of a substance when

administered orally to adult worker honey bees (Apis mellifera).

Test Organisms: Young, healthy adult worker honey bees from a queen-right colony, free of

disease.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b146455?utm_src=pdf-body
https://www.benchchem.com/product/b146455?utm_src=pdf-body
https://www.benchchem.com/product/b146455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Substance Preparation: The test substance is dissolved or suspended in a 50% (w/v)

sucrose solution. A series of at least five geometrically spaced concentrations is prepared.

Exposure: Bees are starved for 2-4 hours before the test. Individual bees or groups of bees

are then fed a known volume of the treated sucrose solution. A control group receives only

the sucrose solution.

Observation Period: Mortality and any sublethal effects (e.g., behavioral changes) are

recorded at 4, 24, 48, and, if necessary, 72 and 96 hours after exposure.

Endpoint: The LD50, the dose that is lethal to 50% of the test bees, is calculated for each

observation time. The No-Observed-Effect Dose (NOED) may also be determined.

Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)
This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia

magna.

Test Organisms: Young daphnids (<24 hours old) from a healthy laboratory culture.

Test Substance Preparation: The test substance is dissolved or dispersed in a suitable

aqueous medium to prepare a series of at least five concentrations.

Exposure: Groups of daphnids are exposed to the different test concentrations in glass

vessels under controlled temperature (20 ± 2°C) and light conditions (16h light: 8h dark

photoperiod) for 48 hours. A control group is maintained in the medium without the test

substance.

Observation: The number of immobilized daphnids (those that are unable to swim within 15

seconds after gentle agitation of the test vessel) is recorded at 24 and 48 hours.

Endpoint: The median effective concentration (EC50), the concentration that causes

immobilization in 50% of the daphnids, is calculated for the 48-hour exposure period. The

No-Observed-Effect Concentration (NOEC) can also be determined.

Fish Acute Toxicity Test (based on OECD Guideline 203)
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This test evaluates the acute lethal toxicity of a substance to fish.

Test Organisms: A variety of fish species can be used, with zebrafish (Danio rerio) and

rainbow trout (Oncorhynchus mykiss) being common choices.

Test Substance Preparation: A geometric series of at least five concentrations of the test

substance is prepared in water.

Exposure: Fish are exposed to the test concentrations for 96 hours in a static, semi-static, or

flow-through system. Water quality parameters such as temperature, pH, and dissolved

oxygen are monitored.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The median lethal concentration (LC50), the concentration that is lethal to 50% of

the test fish, is calculated for the 96-hour exposure period.

Earthworm Acute Toxicity Test (based on OECD
Guideline 207)
This protocol determines the acute toxicity of substances to earthworms (Eisenia fetida).

Test System: The test is conducted in an artificial soil medium with controlled temperature

(20 ± 2°C) and lighting.

Test Substance Application: The test substance is either mixed into the soil or applied to the

soil surface. At least five concentrations are tested.

Exposure: Adult earthworms are introduced into the treated soil and exposed for 14 days.

Observation: Mortality is assessed at 7 and 14 days. Sublethal effects, such as changes in

body weight and behavior, are also recorded.

Endpoint: The LC50, the concentration that is lethal to 50% of the earthworms, is determined

at 14 days.
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Earthworm Reproduction Test (based on OECD
Guideline 222)
This chronic toxicity test evaluates the effects of a substance on the reproduction of

earthworms.

Test System: Similar to the acute test, this is performed in artificial soil under controlled

conditions.

Exposure: Adult earthworms are exposed to a range of concentrations of the test substance

for 28 days.

Observation: After the 28-day exposure period, the adult worms are removed, and their

mortality and weight changes are assessed. The soil is then incubated for another 28 days.

Endpoint: The number of juvenile earthworms produced in each concentration is counted.

The EC50 for reproduction (the concentration causing a 50% reduction in the number of

offspring) and the NOEC are determined.

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action and experimental designs, the following diagrams are

provided using the Graphviz DOT language.
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Neonicotinoid Mode of Action at the Synapse.
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Workflow for Daphnia sp. Acute Immobilisation Test.

Conclusion
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The available data, although limited for Imidaclothiz itself, suggests a toxicological profile

consistent with other neonicotinoid insecticides. There is evidence of high toxicity to bees, a

primary concern for pollinator health. While acute toxicity to some tested aquatic organisms

and birds appears to be lower for the parent compound, the increased toxicity of its

degradation products raises significant environmental concerns. Furthermore, the persistence

of Imidaclothiz in soil indicates the potential for long-term exposure to soil-dwelling organisms.

This technical guide highlights the need for further research to generate a more complete and

robust toxicological dataset for Imidaclothiz across a wider range of non-target species. Such

data is essential for accurate environmental risk assessments and for informing regulatory

decisions regarding the use of this pesticide. Future studies should also focus on the sublethal

effects of chronic exposure and the synergistic effects of Imidaclothiz in combination with

other environmental stressors. The detailed experimental protocols provided herein offer a

foundation for conducting such vital research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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